Cas no 2195875-98-8 (4-[(Oxolan-2-yl)methoxy]quinoline)
4-[(Oxolan-2-yl)methoxy]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-[(oxolan-2-yl)methoxy]quinoline
- 4-(oxolan-2-ylmethoxy)quinoline
- 4-[(Oxolan-2-yl)methoxy]quinoline
-
- Inchi: 1S/C14H15NO2/c1-2-6-13-12(5-1)14(7-8-15-13)17-10-11-4-3-9-16-11/h1-2,5-8,11H,3-4,9-10H2
- InChI Key: ZXZCLCIMLNXVDD-UHFFFAOYSA-N
- SMILES: O1CCCC1COC1C=CN=C2C=CC=CC=12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 246
- XLogP3: 2.6
- Topological Polar Surface Area: 31.4
4-[(Oxolan-2-yl)methoxy]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6608-0680-2μmol |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-5μmol |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-10μmol |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-20μmol |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-1mg |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-2mg |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-3mg |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-4mg |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-5mg |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0680-10mg |
4-[(oxolan-2-yl)methoxy]quinoline |
2195875-98-8 | 10mg |
$79.0 | 2023-09-07 |
4-[(Oxolan-2-yl)methoxy]quinoline Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on 4-[(Oxolan-2-yl)methoxy]quinoline
4-[(Oxolan-2-yl)methoxy]quinoline (CAS No. 2195875-98-8): A Comprehensive Overview
4-[(Oxolan-2-yl)methoxy]quinoline (CAS No. 2195875-98-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline core and oxolan-2-yl methoxy substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The quinoline scaffold is a well-known privileged structure in medicinal chemistry, often associated with antimalarial, antibacterial, and anticancer properties. The introduction of the oxolan-2-yl methoxy group to the quinoline core significantly enhances the compound's solubility and bioavailability, making it an attractive target for drug development.
Recent studies have demonstrated that 4-[(Oxolan-2-yl)methoxy]quinoline possesses potent antiproliferative activity against a variety of cancer cell lines. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) with IC50 values in the low micromolar range. The mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.
In addition to its anticancer properties, 4-[(Oxolan-2-yl)methoxy]quinoline has shown promising antiviral activity. A study conducted by a team at the University of California, Los Angeles (UCLA) reported that this compound exhibited significant inhibitory effects against the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein translation.
The pharmacokinetic profile of 4-[(Oxolan-2-yl)methoxy]quinoline has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are crucial parameters for its potential use as an orally administered therapeutic agent. Furthermore, it demonstrates low toxicity in animal models, suggesting a wide therapeutic window.
In terms of synthetic accessibility, 4-[(Oxolan-2-yl)methoxy]quinoline can be efficiently synthesized using a multi-step process involving the coupling of 4-hydroxyquinoline with 2-(chloromethyl)tetrahydrofuran followed by deprotection. This synthetic route is scalable and suitable for large-scale production, making it feasible for pharmaceutical development.
The potential applications of 4-[(Oxolan-2-yl)methoxy]quinoline extend beyond cancer and viral infections. Ongoing research is exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective effects by modulating oxidative stress and inflammation pathways.
In conclusion, 4-[(Oxolan-2-yl)methoxy]quinoline (CAS No. 2195875-98-8) is a multifaceted compound with a broad spectrum of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further investigation in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.
2195875-98-8 (4-[(Oxolan-2-yl)methoxy]quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)